Cas no 1173019-35-6 (Benzyl Chloroformate-13C)

Benzyl Chloroformate-13C structure
Benzyl Chloroformate-13C structure
Product Name:Benzyl Chloroformate-13C
CAS No:1173019-35-6
MF:C8H7ClO2
MW:171.585636377335
CID:2615278
PubChem ID:71309628
Update Time:2025-04-21

Benzyl Chloroformate-13C Chemical and Physical Properties

Names and Identifiers

    • benzyl carbonochloridate
    • Benzyl chloroformate-(carbonyl-13C), 99 atom % 13C, 97% (CP)
    • DTXCID70696691
    • Benzyl Chloroformate-13C
    • 1173019-35-6
    • DTXSID80745947
    • Benzyl (~13~C)carbonochloridate
    • Inchi: 1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2/i8+1
    • InChI Key: HSDAJNMJOMSNEV-VJJZLTLGSA-N
    • SMILES: Cl[13C](=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 171.0168120Da
  • Monoisotopic Mass: 171.0168120Da
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Benzyl Chloroformate-13C Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B233073-10mg
Benzyl Chloroformate-13C
1173019-35-6
10mg
$ 155.00 2023-04-18
TRC
B233073-50mg
Benzyl Chloroformate-13C
1173019-35-6
50mg
$ 620.00 2023-04-18
TRC
B233073-100mg
Benzyl Chloroformate-13C
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100mg
$ 1194.00 2023-04-18
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